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Compound of Interest

Compound Name: (Methoxymethyl)cyclopentane

CAS No.: 2619-30-9

Cat. No.: B3064939

Get Quote

Status: Active | Topic: Volatility & Stability Management | Audience: R&D, Process Chemistry

Executive Summary & Molecule Identification
Before troubleshooting, it is critical to verify the exact chemical identity. In industrial and

research settings, "(Methoxymethyl)cyclopentane" is frequently confused with its structural

analogs, which have drastically different volatility profiles.
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Compound
Name
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Boiling
Point
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Risk
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Cyclopentyl-

CH₂-O-CH₃
2619-30-9 ~148°C ~32°C

Flammability

(Vapor

accumulation

)

CPME

(Methoxycycl

opentane)

Cyclopentyl-

O-CH₃
5614-37-9 106°C -1°C

Moderate

(Flammable)

Methylcyclop

entane

Cyclopentyl-

CH₃
96-37-7 72°C -23°C

High (Rapid

Evaporation)

Core Technical Insight: (Methoxymethyl)cyclopentane (CAS 2619-30-9) is not highly volatile

in terms of rapid evaporation (BP ~148°C). If you are experiencing rapid solvent loss, verify you

are not using Methylcyclopentane. The "volatility issue" with CAS 2619-30-9 is primarily

Flammability (Flash Point ~32°C) and Residual Solvent Removal (difficulty evaporating during

workup).

Troubleshooting Guide: Volatility & Handling
Scenario A: "The solvent is evaporating too slowly / I cannot remove
it."
Context: You are trying to concentrate your product, but the solvent remains.

Q: Why is rotovap concentration ineffective at standard settings? A: With a boiling point of

~148°C, (Methoxymethyl)cyclopentane behaves similarly to DMF or DMSO in terms of

removal difficulty. Standard vacuum (20 mbar) at 40°C is insufficient.

Protocol: High-Boiling Solvent Removal

Azeotropic Distillation: Do not attempt to boil it off directly. Add Water or Methanol.

(Methoxymethyl)cyclopentane forms a hetero-azeotrope with water (similar to CPME),

allowing removal at significantly lower temperatures.
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Vacuum Parameters:

Bath Temp: 50–60°C

Vacuum: < 5 mbar (High Vacuum pump required, not water aspirator).

Lyophilization:Not recommended. The melting point is likely too low, and it may melt and

bump in the freeze dryer.

Scenario B: "The headspace is accumulating pressure / Safety
concerns."
Context: Storage bottles are popping caps or sensors are triggering.

Q: Why is pressure building up if the boiling point is high? A: The Flash Point is ~32°C. In warm

labs or near equipment exhaust, the liquid generates significant vapor pressure sufficient to

form ignitable mixtures, even if it doesn't "boil."

Protocol: Vapor Management

Inert Gas Overlay: Always store under Argon or Nitrogen. Oxygen promotes peroxide

formation in ethers (specifically at the -CH2-O- site).

Vented Caps: For long-term storage, use pressure-relief caps (e.g., septum caps with a

bleed needle for active use) or store in a flammables cabinet kept at <20°C.

Grounding: The dielectric constant is likely low (typical for ethers). Static discharge is a major

risk. All transfer lines must be grounded.

Scenario C: "My assay concentration is drifting."
Context: Using the compound as a reagent in micro-titer plates or flow chemistry.

Q: How do I maintain precise concentrations in nanoliter dispensing? A: While less volatile than

diethyl ether, the high surface area in microplates leads to "edge effects" where the meniscus

changes.

Protocol: Assay Stabilization
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Pre-saturation: Saturate the headspace of the plate sealer or incubation chamber with the

solvent vapor before introducing the assay plate.

Acoustic Droplet Ejection (ADE): If using Echo® machines, recalibrate the fluid class. The

viscosity/surface tension ratio differs from DMSO. Use a "Surfactant-doped" calibration curve

if specific parameters are unavailable.

Safety & Stability (The "Hidden" Volatiles)
Q: Does this ether form peroxides? A:Yes. Like THF and CPME, the methylene group adjacent

to the oxygen is susceptible to radical autoxidation.

Test Frequency: Test for peroxides every 3 months using quantofix strips.

Quenching: If peroxides >10 mg/L are detected, treat with molecular sieves or pass through

activated alumina. Do not distill peroxide-laden material to dryness.

Q: What is the flammability risk compared to other ethers? A:

Diethyl Ether:[1] Extremely Hazardous (FP -45°C).

(Methoxymethyl)cyclopentane:[2][3][4]Moderately Hazardous (FP ~32°C).

Risk: It sits right at the "ambient temperature" threshold. On a hot day or near a heating

block, it transitions from a stable liquid to a flammable vapor source without warning.

Visual Troubleshooting Workflow
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START: Identify Issue

Step 1: Verify CAS
Is it 2619-30-9?

STOP: You likely have
Methylcyclopentane (CAS 96-37-7)

(Highly Volatile)

No (BP < 80°C)

Step 2: Define Volatility Issue

Yes (BP ~148°C)

Issue: Rapid Evaporation
(Loss of Volume)

Issue: Cannot Remove Solvent
(High Boiling Point) Issue: Flammability/Pressure

Check Vacuum/Seal Integrity
(Unlikely to evap at STP)

Micro-scale/Plate Effect?
Use Pre-saturated Chamber

Add Water/Methanol
(Form Azeotrope)

Use High Vac (<5 mbar)
Heat to 50°C

Ground Equipment
(Static Risk)

Store < 20°C
(Below Flash Point 32°C)

Click to download full resolution via product page

Figure 1: Decision tree for troubleshooting volatility and handling issues with

(Methoxymethyl)cyclopentane.

Comparative Physical Data
Use this table to confirm you are using the correct solvent for your application.
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Property
(Methoxymethyl)cy
clopentane

CPME (Green
Alternative)

Diethyl Ether

CAS 2619-30-9 5614-37-9 60-29-7

Boiling Point ~148°C 106°C 35°C

Flash Point ~32°C -1°C -45°C

Density (g/mL) 0.90 0.86 0.71

Water Sol. Low (Immiscible) 1.1 g/100g 6.9 g/100g

Peroxide Risk High Low Very High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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